Cas no 229957-09-9 (4,5-Difluoro-2-methylbenzimidazole)
229957-09-9 structure
Product Name:4,5-Difluoro-2-methylbenzimidazole
CAS No:229957-09-9
MF:C8H6F2N2
MW:168.143448352814
CID:245241
PubChem ID:2737025
Update Time:2025-04-19
4,5-Difluoro-2-methylbenzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,6,7-difluoro-2-methyl-
- 4,5-Difluoro-2-methylbenzimidazole
- 6,7-Difluoro-2-methylbenzimidazole
- AC1MC6O7
- CTK7C1534
- CTK8F5508
- MolPort-001-771-231
- PubChem6523
- SureCN431611
- SureCN8265189
- FT-0766160
- 4, 5-difluoro-2-methyl-1H-benzimidazole
- 4,5-difluoro-2-methyl-1H-benzo[d]imidazole
- SCHEMBL431611
- 1H-Benzimidazole, 6,7-difluoro-2-methyl-
- PS-8729
- DTXSID40371781
- CS-0333535
- AKOS015854283
- AKOS006230245
- 4,5-difluoro-2-methyl-1H-1,3-benzodiazole
- MFCD00665871
- 4,5-difluoro-2-methyl-1H-benzimidazole
- 1H-Benzimidazole,4,5-difluoro-2-methyl-(9CI)
- 6,7-Difluoro-2-methyl-1H-benzo[d]imidazole
- SCHEMBL8265189
- 229957-09-9
-
- MDL: MFCD00665871
- Inchi: 1S/C8H6F2N2/c1-4-11-6-3-2-5(9)7(10)8(6)12-4/h2-3H,1H3,(H,11,12)
- InChI Key: AHADTXWZEGNYPW-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC2=C1N=C(C)N2)F
Computed Properties
- Exact Mass: 168.04990452g/mol
- Monoisotopic Mass: 168.04990452g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 349.5±22.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4,5-Difluoro-2-methylbenzimidazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,5-Difluoro-2-methylbenzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004999-100mg |
4,5-Difluoro-2-methylbenzimidazole |
229957-09-9 | 100mg |
600CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004999-100mg |
4,5-Difluoro-2-methylbenzimidazole |
229957-09-9 | 100mg |
600.0CNY | 2021-07-13 | ||
| Apollo Scientific | PC0115-100mg |
4,5-Difluoro-2-methyl-1H-benzimidazole |
229957-09-9 | 100mg |
£48.00 | 2023-09-01 | ||
| Chemenu | CM515219-1g |
4,5-Difluoro-2-methyl-1H-benzo[d]imidazole |
229957-09-9 | 97% | 1g |
$226 | 2024-07-28 | |
| TRC | D562418-1mg |
4,5-Difluoro-2-methylbenzimidazole |
229957-09-9 | 1mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D562418-2mg |
4,5-Difluoro-2-methylbenzimidazole |
229957-09-9 | 2mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D562418-10mg |
4,5-Difluoro-2-methylbenzimidazole |
229957-09-9 | 10mg |
$ 80.00 | 2022-06-05 | ||
| 1PlusChem | 1P002M9A-100mg |
1H-Benzimidazole, 6,7-difluoro-2-methyl- |
229957-09-9 | 100mg |
$92.00 | 2025-02-19 | ||
| A2B Chem LLC | AB21358-100mg |
1H-Benzimidazole, 6,7-difluoro-2-methyl- |
229957-09-9 | 100mg |
$94.00 | 2024-04-20 |
4,5-Difluoro-2-methylbenzimidazole Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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